N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-methyl-3-[(4-methylpiperidin-1-yl)sulfonyl]-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a benzodioxole group, a pyrazole group, and a sulfonyl group attached to a piperidine ring. Benzodioxoles are aromatic organic compounds containing a 1,3-benzodioxole moiety . Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered ring structure composed of three carbon atoms and two nitrogen atoms . The sulfonyl group is a functional group that is commonly found in organic chemistry, represented by the formula -SO2- .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of several different functional groups. The benzodioxole group would contribute aromaticity to the molecule, while the pyrazole group could potentially act as a hydrogen bond acceptor. The sulfonyl group attached to the piperidine ring could add steric bulk and influence the overall shape of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodioxole group could potentially increase the compound’s stability and resistance to oxidation .Scientific Research Applications
Oncology Targeting Glucose-Starved Tumor Cells
This compound has been found to be efficacious in tumor cells experiencing glucose starvation . It inhibits mitochondrial membrane potential, supporting the concept that tumor cells are dependent on mitochondria under glucose starvation . This brings forth the compound as a new molecule with potential antitumor activity for the treatment of glucose-starved tumors .
2. Medicinal Chemistry: Development of Antineoplastic Drugs The compound is a derivative of amuvatinib, a kinase inhibitor . It has been identified as a potential antineoplastic agent, showing selective toxicity towards glucose-starved tumor cells . This suggests its potential use in the development of new antineoplastic drugs .
Cancer Metabolism Targeting Mitochondrial Function
The compound has been found to inhibit mitochondrial membrane potential . This aligns with the known dependence of glucose-starved cells on the mitochondria . Therefore, it could be used in research focusing on cancer metabolism, particularly in understanding the role of mitochondria under glucose starvation .
Synthetic Lethality Exploiting Metabolic Vulnerabilities
The compound’s selective toxicity towards glucose-starved tumor cells suggests its potential use in synthetic lethality strategies . By exploiting the metabolic vulnerabilities of cancer cells, it could be used to selectively kill these cells while sparing normal cells .
5. COX Inhibitors: Development of Cytotoxic Agents Benzodioxole derivatives, such as this compound, have been evaluated as COX inhibitors and cytotoxic agents . This suggests its potential use in the development of new drugs targeting COX enzymes .
Anticancer Activity Targeting Solid Tumors
Given its efficacy in tumor cells experiencing glucose starvation , the compound could be used in research focusing on the treatment of solid tumors. Its ability to inhibit mitochondrial function under glucose starvation conditions could be particularly useful in targeting solid tumors, which often experience low glucose levels .
Mechanism of Action
Target of Action
The compound, also known as F3406-5920 or VU0623658-1, primarily targets the Lymphocytic Choriomeningitis Virus (LCMV) . LCMV is a type of arenavirus and is considered a neglected human pathogen of clinical significance .
Mode of Action
F3406-5920 inhibits LCMV cell entry by specifically interfering with the pH-dependent fusion in the endosome compartment that is mediated by LCMV glycoprotein GP2 . This fusion is required to release the virus ribonucleoprotein into the cell cytoplasm to initiate transcription and replication of the virus genome . The compound has been found to be effective in inhibiting LCMV multiplication .
Biochemical Pathways
The compound affects the pathway of viral entry into the host cell. By inhibiting the pH-dependent fusion mediated by LCMV glycoprotein GP2, it prevents the release of the virus ribonucleoprotein into the cell cytoplasm . This blocks the initiation of transcription and replication of the virus genome, thereby inhibiting the multiplication of the virus .
Result of Action
The primary result of the action of F3406-5920 is the inhibition of LCMV multiplication . By blocking the virus’s entry into the host cell, the compound prevents the initiation of transcription and replication of the virus genome . This leads to a decrease in the number of virus particles, thereby reducing the severity of the infection .
Action Environment
The efficacy and stability of F3406-5920 can be influenced by various environmental factors. For instance, the pH of the endosome compartment plays a crucial role in the compound’s mechanism of action . .
Safety and Hazards
Future Directions
Future research could involve further exploration of the compound’s potential uses, based on its molecular structure and the properties of its functional groups. This could include investigating its potential as a pharmaceutical compound, particularly given the known biological activity of some benzodioxole-containing compounds .
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-1-methyl-3-(4-methylpiperidin-1-yl)sulfonylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O5S/c1-13-5-7-23(8-6-13)29(25,26)19-15(11-22(2)21-19)18(24)20-10-14-3-4-16-17(9-14)28-12-27-16/h3-4,9,11,13H,5-8,10,12H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMIJGHUNUJLPML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=NN(C=C2C(=O)NCC3=CC4=C(C=C3)OCO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-methyl-3-((4-methylpiperidin-1-yl)sulfonyl)-1H-pyrazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.